Cas no 84782-06-9 (Octan-2-YL 2-methylpropanoate)

• Product name: Octan-2-YL 2-methylpropanoate
• CAS No: 84782-06-9
• MF: C₁₂H₂₄O₂
• MW: 200.318
• CID: 2805884
• PubChem ID: 71406836

Octan-2-YL 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 84782-06-9
• OCTAN-2-YL 2-METHYLPROPANOATE
• SCHEMBL7223847
• DTXSID40827435
• Octan-2-YL 2-methylpropanoate

• Inchi： InChI=1S/C12H24O2/c1-5-6-7-8-9-11(4)14-12(13)10(2)3/h10-11H,5-9H2,1-4H3
• InChI Key： BWPDWQCDWWTXAC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 200.177630004g/mol
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų